Cas no 892502-20-4 (1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine)

• Product Name: 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine
• CAS No: 892502-20-4
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 714513
• PubChem ID: 18525899
• Update Time: 2025-05-21

1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine,1-(6-methyl-2-pyrazinyl)-
• [1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine
• [1-(6-methylpyrazin-2-yl)piperidin-4-yl]methanamine
• 4-Piperidinemethanamine, 1-(6-methyl-2-pyrazinyl)-
• (1-(6-Methylpyrazin-2-yl)piperidin-4-yl)methanamine
• DTXSID00594651
• 892502-20-4
• 1-[1-(6-Methylpyrazin-2-yl)piperidin-4-yl]methanamine
• DB-078350
• MS-22075
• [1-(6-Methylpyrazin-2-yl)piperid-4-yl]methylamine,97%
• [1-(6-methylpyrazin-2-yl)piperid-4-yl]methylamine, AldrichCPR
• starbld0001432
• 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine

• Inchi： 1S/C11H18N4/c1-9-7-13-8-11(14-9)15-4-2-10(6-12)3-5-15/h7-8,10H,2-6,12H2,1H3
• InChI Key： XVEZCDMRMDBGQU-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CN=C2)CCC(CN)CC1

Computed Properties

• Exact Mass: 206.15300
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 368.8±42.0 °C at 760 mmHg
• Flash Point: 176.8±27.9 °C
• Refractive Index: 1.55
• PSA: 55.04000
• LogP: 1.72540
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 10.13±0.29(Predicted)

1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine

Introduction to 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine (CAS No. 892502-20-4) in Modern Chemical and Pharmaceutical Research

The compound 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine (CAS No. 892502-20-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound, featuring a unique structural motif combining a pyrazine ring with a piperidine moiety, has garnered attention due to its potential pharmacological properties. The presence of a methyl substituent on the pyrazine ring and the amine functional group on the piperidine ring contributes to its distinctive chemical and biological characteristics, making it a valuable scaffold for further exploration.

In recent years, the integration of heterocyclic compounds into drug discovery has seen remarkable progress. Pyrazine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The structural features of 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine suggest that it may interact with multiple targets, including enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders. This versatility is highly desirable in the development of multifunctional drugs that can address complex diseases more effectively.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The piperidine ring is a common structural element in many central nervous system (CNS) drugs due to its ability to enhance blood-brain barrier penetration and improve pharmacokinetic properties. Additionally, the pyrazine moiety has been shown to exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease. The combination of these structural features in 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine makes it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The amine group in 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine provides opportunities for derivatization to enhance these properties. For instance, modifications can be made to improve solubility in aqueous media or to extend half-life through metabolic pathway modulation. Such optimizations are crucial for translating promising candidates into viable therapeutics.

The synthesis of 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrazine-piperidine bond, followed by functional group transformations to introduce the methyl and amine substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the broader capabilities of contemporary chemical methodologies.

In vitro studies have begun to unravel the pharmacological profile of 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine. Initial data suggest that it exhibits moderate affinity for certain enzyme targets, including MAO-A and MAO-B inhibitors, which are relevant for treating neurodegenerative diseases. Furthermore, preliminary toxicology assessments indicate that the compound is well-tolerated at tested doses, although further studies are needed to fully characterize its safety profile.

The integration of computational chemistry has accelerated the drug discovery process by enabling rapid virtual screening and molecular docking studies. These computational approaches have been instrumental in identifying potential binding interactions between 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine and biological targets. By leveraging machine learning algorithms and large-scale databases, researchers can predict pharmacokinetic parameters and optimize lead structures more efficiently than traditional methods alone.

The future prospects for 1-(6-methylpyrazin-2-yl)piperid-4-ylmethylamine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its effects on other disease pathways, such as cancer and autoimmune disorders, could uncover additional benefits. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion,1-(6-methylpyrazin-2-yll)piperid-l'-ylmethyllamine (CAS No. 892502 20 4) stands as a testament to the innovative spirit of modern medicinal chemistry. Its unique structure and promising pharmacological properties make it a compelling candidate for further development. As research continues to uncover new therapeutic applications，this compound will undoubtedly play a significant role in shaping the future of drug discovery。